Cas no 72358-45-3 (7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine)

• Product Name: 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine
• CAS No: 72358-45-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD10696175
• CID: 4657830
• PubChem ID: 3041603
• Update Time: 2025-10-24

7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-amine, 7-chloro-3,4-dihydro-
• 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine

• MDL： MFCD10696175
• Inchi： 1S/C9H10ClNO/c10-7-2-1-6-3-8(11)5-12-9(6)4-7/h1-2,4,8H,3,5,11H2
• InChI Key： SFCGCBIKHFWQOV-UHFFFAOYSA-N
• SMILES： C1OC2=CC(Cl)=CC=C2CC1N

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine

Comprehensive Analysis of 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 72358-45-3): Properties, Applications, and Research Insights

The compound 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 72358-45-3) is a chemically significant molecule with a unique structural framework. Its benzopyran core, combined with a chloro substituent and an amine functional group, makes it a versatile intermediate in organic synthesis and pharmaceutical research. Researchers and industry professionals often search for terms like "7-chloro benzopyran derivatives" or "CAS 72358-45-3 applications", reflecting its growing relevance in scientific and industrial applications.

One of the most intriguing aspects of 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine is its potential role in medicinal chemistry. The benzopyran scaffold is known for its presence in bioactive molecules, and the addition of a chloro group at the 7-position enhances its electronic properties. This structural feature is often explored in the context of "drug discovery" and "pharmacophore design", as it can influence binding affinity and metabolic stability. Recent studies have highlighted its utility in developing novel therapeutic agents, particularly in neurological and cardiovascular research.

From a synthetic perspective, CAS No. 72358-45-3 serves as a valuable building block for constructing more complex molecules. Chemists frequently investigate "amine-functionalized benzopyran synthesis" or "chloro-substituted heterocycles" to optimize reaction conditions and yields. The compound's reactivity is influenced by the amine group, which can participate in condensation, acylation, or reductive amination reactions. These properties make it a sought-after intermediate in academic and industrial laboratories.

Environmental and regulatory considerations are also critical when discussing 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine. While it is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure safety. Searches for "green chemistry alternatives for benzopyran synthesis" or "sustainable amine derivatives" reflect the growing demand for eco-friendly synthetic routes. Researchers are increasingly focusing on catalytic methods and solvent-free reactions to minimize environmental impact.

In the context of AI-driven drug discovery, 72358-45-3 has garnered attention as a potential candidate for virtual screening and molecular docking studies. The compound's structural features align with "fragment-based drug design" strategies, where small molecules are used to identify binding sites on target proteins. This approach is particularly relevant in the era of "precision medicine" and "computational chemistry", where efficiency and accuracy are paramount.

Another area of interest is the compound's potential in material science. The benzopyran core can be incorporated into polymers or coatings, offering unique optical or electronic properties. Searches for "functionalized benzopyran materials" or "amine-based polymers" highlight its versatility beyond pharmaceutical applications. Researchers are exploring its use in sensors, organic electronics, and even "smart materials" that respond to environmental stimuli.

Quality control and analytical characterization of 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine are essential for ensuring its suitability in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. Keywords like "analytical methods for benzopyran derivatives" or "CAS 72358-45-3 purity standards" are frequently queried by quality assurance professionals and researchers alike.

In summary, 7-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 72358-45-3) is a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its structural uniqueness and reactivity profile make it a valuable asset in both academic and industrial settings. As research continues to evolve, this compound is likely to play an even more significant role in addressing contemporary challenges in drug development and sustainable chemistry.